1-(4-fluorophenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole
Description
1-(4-fluorophenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole, also known as FAB-144, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. The endocannabinoid system is involved in regulating various physiological processes, including pain, appetite, and mood. FAB-144 has been studied for its potential therapeutic applications, as well as for its effects on the endocannabinoid system.
Scientific Research Applications
Medicinal Chemistry Applications
Imidazole derivatives have been widely studied for their potential therapeutic benefits. For instance, a series of 4,5-diaryl-2-(substituted thio)-1H-imidazoles exhibited significant anti-inflammatory and analgesic activities, with some analogs being more potent than conventional drugs like phenylbutazone and indomethacin. One such compound, tiflamizole, showed eight times the potency of indomethacin in a rat adjuvant-induced arthritis assay and is undergoing clinical trials as an antiarthritic drug (Sharpe et al., 1985).
Photophysical and Material Science Applications
Imidazo[1,5-a]pyridinium ions, closely related to the imidazole derivative , have been identified as highly emissive and water-soluble fluorophores. These compounds, through synthetic modifications, can switch their emission properties in response to pH changes, indicating potential applications in sensing and bioimaging (Hutt et al., 2012).
Another study focused on a novel bipolar phenanthroimidazole derivative used as a host material for green and orange-red phosphorescent OLEDs. This compound demonstrated impressive performance and low efficiency roll-off at high brightness, highlighting its potential in the development of OLED technology (Liu et al., 2016).
Antitumor Applications
Fluorinated 2-(4-aminophenyl)benzothiazoles, a class of compounds that include functionalities similar to 1-(4-fluorophenyl)-2-(isobutylthio)-5-phenyl-1H-imidazole, have been synthesized and evaluated for their antitumor properties. These compounds demonstrated potent cytotoxic activities in vitro against sensitive human breast cancer cell lines, with some exhibiting broad-spectrum antitumor potential (Hutchinson et al., 2001).
properties
IUPAC Name |
1-(4-fluorophenyl)-2-(2-methylpropylsulfanyl)-5-phenylimidazole |
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InChI |
InChI=1S/C19H19FN2S/c1-14(2)13-23-19-21-12-18(15-6-4-3-5-7-15)22(19)17-10-8-16(20)9-11-17/h3-12,14H,13H2,1-2H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
OOAGGWQIWCMFAG-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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Canonical SMILES |
CC(C)CSC1=NC=C(N1C2=CC=C(C=C2)F)C3=CC=CC=C3 |
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| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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Molecular Formula |
C19H19FN2S |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Molecular Weight |
326.4 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
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